Cas no 2172506-39-5 (3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile)

• Product Name: 3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile
• CAS No: 2172506-39-5
• MF: C₁₄H₁₄FN₃
• MW: 243.279466152191
• CID: 6003922
• PubChem ID: 165599228
• Update Time: 2025-06-15

3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile
• 3-[(cyclopropylamino)methyl]-6-fluoro-1-methyl-1H-indole-2-carbonitrile
• EN300-1591489
• 2172506-39-5

• Inchi： 1S/C14H14FN3/c1-18-13-6-9(15)2-5-11(13)12(14(18)7-16)8-17-10-3-4-10/h2,5-6,10,17H,3-4,8H2,1H3
• InChI Key： VTCHSFRRTLCLHJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C)C(C#N)=C2CNC1CC1

Computed Properties

• Exact Mass: 243.11717562g/mol
• Monoisotopic Mass: 243.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.8Ų

Additional information on 3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile

Introduction to 3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile (CAS No. 2172506-39-5)

3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 2172506-39-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of functional groups such as a cyclopropylamine moiety, a fluoro substituent, and a nitrile group at the 2-position of the indole ring contributes to its unique chemical properties and potential therapeutic applications.

The structural features of 3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile make it an intriguing candidate for further investigation in drug discovery. The cyclopropylamine group, characterized by its rigid three-membered ring structure, can enhance binding affinity and selectivity in biological targets. Additionally, the fluoro substituent at the 6-position of the indole ring is well-documented for its ability to modulate metabolic stability and pharmacokinetic properties, while the nitrile group at the 2-position introduces a polar site for potential interactions with biological receptors.

In recent years, there has been a growing interest in indole derivatives as pharmacophores due to their diverse biological activities. Studies have demonstrated that indole-based compounds exhibit properties relevant to various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The compound 3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile represents a promising scaffold for developing novel therapeutics. Its unique structural composition suggests potential interactions with enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential role in modulating signaling pathways associated with diseases such as cancer. Emerging research indicates that indole derivatives can interfere with key molecular targets implicated in tumor growth and progression. The fluoro substituent, in particular, has been shown to enhance binding affinity to certain enzymes, making it a valuable feature for drug design. Furthermore, the cyclopropylamino group may contribute to improved solubility and bioavailability, which are crucial factors in pharmaceutical development.

The nitrile group at the 2-position of the indole ring is another critical feature that warrants further exploration. Nitrile-containing compounds are known for their versatility in drug design due to their ability to engage with various biological targets through hydrogen bonding and hydrophobic interactions. This functional group has been successfully incorporated into numerous drug candidates that exhibit potent pharmacological effects. The combination of these structural elements in 3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile suggests a multifaceted approach to therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex organic compounds with greater accuracy. These tools have been instrumental in identifying promising candidates like 3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile for further experimental validation. By leveraging these technologies, scientists can optimize the compound's structure to enhance its pharmacological properties and reduce potential side effects.

The synthesis of 3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile presents unique challenges due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as multi-step organic synthesis, catalytic transformations, and protective group strategies have been employed to construct this compound efficiently. These advancements not only improve yield but also enhance scalability for potential industrial applications.

In conclusion, 3-(cyclopropylamino)methyl-6-fluoro-1-methyl-1H-indole-2-carbonitrile (CAS No. 2172506-39-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new insights into the pharmacological properties of indole derivatives, compounds like this one are poised to play a significant role in addressing unmet medical needs.